Cas no 143908-73-0 (Uridine, 5-(3-amino-1-propenyl)-2'-deoxy-)

• Product Name: Uridine, 5-(3-amino-1-propenyl)-2'-deoxy-
• CAS No: 143908-73-0
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 1313934
• PubChem ID: 12193788
• Update Time: 2025-04-20

Uridine, 5-(3-amino-1-propenyl)-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-(3-amino-1-propenyl)-2'-deoxy-
• 5-(3-Aminoprop-1-en-1-yl)-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• CHEMBL21294
• CHEMBL3143522
• AC-32356
• SCHEMBL6681632
• 5-(3-Amino-propenyl)-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
• 143908-73-0
• BDBM50021570

• Inchi： 1S/C12H17N3O5/c13-3-1-2-7-5-15(12(19)14-11(7)18)10-4-8(17)9(6-16)20-10/h1-2,5,8-10,16-17H,3-4,6,13H2,(H,14,18,19)/b2-1+/t8-,9+,10+/m0/s1
• InChI Key： WAMWATABORFTJY-HFVMFMDWSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(/C=C/CN)=C1)=O)=O)O

Computed Properties

• Exact Mass: 283.11691
• Monoisotopic Mass: 283.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.12